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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitroaniline

Cat. No.: B1587157 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 2,3-Dichloro-6-nitroaniline, ensuring the well-being of laboratory personnel and

compliance with environmental regulations. The following information is intended for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Property Value Reference

Molecular Formula C6H4Cl2N2O2 [1]

Molecular Weight 207.01 g/mol [1]

Appearance Yellow Solid [2]

Melting Point 101 - 103 °C [2]

Hazard Identification and Classification
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Hazard Class Category GHS Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the aquatic

environment, long-term
Chronic 2

H411: Toxic to aquatic life with

long lasting effects

This data is aggregated from multiple sources and may vary slightly between suppliers.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The level of PPE may be

adjusted based on the specific laboratory risk assessment.
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Protection Level Equipment Standard

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

EN 166 (EU) or NIOSH (US)

approved.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after.

EU Directive 89/686/EEC and

the standard EN 374.[4]

Body Protection

A complete suit protecting

against chemicals, or a lab

coat/chemical-resistant apron.

[3][5]

EN 14605 or EN 13034 for

chemical suits.[6]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[3] Work should be

conducted in a well-ventilated

area or under a fume hood.[5]

NIOSH (US) or CEN (EU)

approved respirators.[3]

Experimental Protocols: Handling and Storage
Safe Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2][7] All personnel must be trained on the hazards and safe handling procedures

for 2,3-Dichloro-6-nitroaniline.

Engineering Controls: All work with this substance should be performed in a well-ventilated

area, preferably within a chemical fume hood to avoid the formation and inhalation of dust

and aerosols.[3][8]
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Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.

Weighing and Transferring: When weighing or transferring the solid material, do so carefully

to minimize dust generation. Use non-sparking tools.[4]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[3] Do not eat, drink, or smoke in the laboratory.[2][8]

Contaminated Clothing: Immediately remove and launder any contaminated clothing before

reuse.[2][8]

Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[7]

The storage area should be locked up or accessible only to qualified or authorized

personnel.[8]

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure adequate ventilation.[4]

Containment: Prevent the spill from entering drains or waterways.[3][4]

Cleanup: For solid spills, carefully sweep or shovel the material into a suitable, closed

container for disposal, avoiding dust creation.[3] For liquid spills, absorb with an inert

material (e.g., vermiculite, dry sand) and place in a sealed container for disposal.[5]
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Decontamination: Clean the spill area thoroughly.

First Aid Measures:

General Advice: In case of exposure, consult a physician and show them the safety data

sheet.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a physician.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and consult a physician.[2][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a physician or Poison Control Center immediately.[4]

Disposal Plan
Improper disposal of 2,3-Dichloro-6-nitroaniline is strictly prohibited due to its toxicity to

aquatic life.[4][5]

Waste Identification: All materials contaminated with 2,3-Dichloro-6-nitroaniline, including

the chemical itself, used gloves, absorbent materials, and empty containers, must be

classified as hazardous waste.[5]

Containerization: Collect waste in a designated, compatible, and properly labeled container.

The label must include the words "HAZARDOUS WASTE" and the chemical name.[9] Keep

the container tightly closed except when adding waste.[9]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

acetone, methanol). The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but the label

should be defaced.[5]
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Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed professional hazardous waste disposal company to arrange for

pickup and disposal.[3][5] Do not mix with other waste streams.[9]

Workflow for Handling 2,3-Dichloro-6-nitroaniline
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Start: 
Review SDS and Procedures

Preparation:
- Verify fume hood function

- Prepare spill kit
- Confirm emergency shower/eyewash access

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Handling in Fume Hood:
- Weighing and Transferring

- Solution Preparation

Post-Handling Procedures:
- Decontaminate work area

- Doff PPE correctly

Spill Occurs

Waste Management:
- Segregate hazardous waste

- Label container correctly
- Store in Satellite Accumulation Area

Personal Hygiene:
Wash hands thoroughly

End of Process

Spill Response Protocol:
- Evacuate
- Contain
- Clean up

- Dispose of contaminated materials

Activate

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,3-Dichloro-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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